BE“GHE Foundational & Exploratory

Check Availability & Pricing

Barium metaborate monohydrate molecular
weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Barium metaborate monohydrate

Cat. No.: B171109

A Technical Guide to Barium Metaborate
Monohydrate

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the fundamental chemical properties of
barium metaborate monohydrate, with a focus on its molecular formula and weight. The
information is presented to be a ready reference for professionals in research and
development.

Quantitative Data Summary

The chemical and physical properties of barium metaborate monohydrate are summarized in
the table below. This data is essential for stoichiometric calculations, material characterization,
and experimental design.
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Molecular Formula

Ba(BO2)2-Hz20 or B2BaOa4-H20

The formula indicates the
presence of one molecule of
water of hydration for each
formula unit of barium
metaborate.[1][2][3]

This value is for the
monohydrated form.[1][2][4]

Molecular Weight 240.97 g/mol The molecular weight of the
anhydrous form is 222.96
g/mol .[2][5]

Appearance White crystalline powder [1][5]

Density 3.25-3.35 g/cm3 [1][5]

Refers to the decomposition

Melting Point >900 °C temperature of the anhydrous
material.[1][5][6]

CAS Number 19004-06-9 [2]

Table 1: Key Physicochemical Properties of Barium Metaborate Monohydrate

For precise calculations, the standard atomic weights of the constituent elements are provided

below.

. Standard Atomic

Element Atomic Number )
Weight (u)

Barium 56 137.327
Boron 5 10.81
Oxygen 8 15.999
Hydrogen 1 1.008
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Table 2: Atomic Weights of Constituent Elements

Chemical Formula and Structure

Barium metaborate monohydrate is an inorganic compound, specifically a hydrated salt.[3]
The structure consists of a central barium cation (Ba2*) ionically bonded to two metaborate
anions (BO27). Additionally, one molecule of water is incorporated into the crystal lattice, known
as water of hydration.[3] This hydration is crucial to the compound's stability and crystalline
structure.[3]

The logical relationship between the constituent parts of the molecular formula is illustrated in
the diagram below.

Barium Metaborate Monohydrate
Ba(BOz2)2-H20

Barium Cation Metaborate Anion Water of Hydration

(Baz*) (BO2-) x2 (H20)

Click to download full resolution via product page

Caption: Composition of Barium Metaborate Monohydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.vedantu.com/question-answer/what-is-the-atomic-mass-of-barium-class-11-chemistry-cbse-60ccdccf02a55f75367a6015
https://www.quora.com/How-heavy-is-one-atom-of-hydrogen
https://modern-periodic-table.vercel.app/elements/56
https://www.ciaaw.org/hydrogen.htm
https://www.ciaaw.org/hydrogen.htm
https://www.benchchem.com/product/b171109#barium-metaborate-monohydrate-molecular-weight-and-formula
https://www.benchchem.com/product/b171109#barium-metaborate-monohydrate-molecular-weight-and-formula
https://www.benchchem.com/product/b171109#barium-metaborate-monohydrate-molecular-weight-and-formula
https://www.benchchem.com/product/b171109#barium-metaborate-monohydrate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b171109?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

